Cas no 81387-89-5 (3,5-dibromo-1H-indole)

3,5-dibromo-1H-indole Properties

Names and Identifiers

• 1H-Indole, 3,5-dibromo-
• 3,5-dibromo-1H-indole
• 3,5-DIBROMOINDOLE
• 1H-Indole,3,5-dibromo
• 3,5-bis(bromanyl)-1H-indole
• 81387-89-5
• AKOS009322635
• FT-0651714
• CS-0343117
• EN300-1275476
• A840118
• DTXSID80475434
• +Expand

• MDL： MFCD09834648
• InChIKey： NGTBILHUFBABDS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5Br2N/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,11H
• SMILES： C1=CC2=C(C=C1Br)C(=CN2)Br

Computed Properties

• Exact Mass: 272.87900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 272.879
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• LogP: 3.69290
• PSA: 15.79000
• Boiling Point: 374.3 °C at 760 mmHg
• Melting Point: 94 ºC
• Vapor Pressure: No data available
• Flash Point: 180.171 °C
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 2.048±0.06 g/cm3 (20 ºC 760 Torr),